Atorvastatin calcium salt trihydrate

• Molecular Formula: C66H74CaF2N4O13
• Molecular Weight: 1209.4 g/mol
• InChI: InChI=1S/2C33H35FN2O5.Ca.3H2O/c2*1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;;;;/h2*3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);;3*1H2/q;;+2;;;/p-2/t2*26-,27-;;;;/m11..../s1
• InChIKey: SHZPNDRIDUBNMH-NIJVSVLQSA-L

Atorvastatin Calcium Trihydrate Form I Profile

Atorvastatin calcium salt trihydrate (CAS 344423-98-9), the crystalline trihydrate form of the hemi-calcium salt of atorvastatin, is a synthetic inhibitor of HMG-CoA reductase and the active pharmaceutical ingredient (API) in Lipitor® [1]. As a Biopharmaceutics Classification System (BCS) Class II drug, it exhibits low aqueous solubility and high permeability, making solid-state form a critical determinant of dissolution and bioavailability [2]. The crystalline trihydrate (Form I) was discovered during Phase III clinical development and replaced the amorphous form used in early trials due to superior purity, chemical stability, and manufacturing characteristics [1].

Crystalline trihydrate form consistent with originator bioequivalence requirements

BCS Class II API requiring solid-state dissolution control in formulation

Suitable for direct compression tableting and co-amorphous solid dispersion research

• [1] Briggs CA, et al. Crystalline atorvastatin calcium trihydrate (Form I): discovery during Phase III development. Crystal Pharmatech Case Study 3: Atorvastatin - Crystalline Form Change In Late Development. View Source
• [2] Wu C-Y, Benet LZ. Predicting drug disposition via application of BCS: transport/absorption/elimination interplay and development of a biopharmaceutics drug disposition classification system. Pharm Res. 2005;22(1):11-23. View Source

Atorvastatin Calcium Trihydrate Substitution Risks

Interchanging atorvastatin calcium trihydrate with other statin salts or solid forms without formulation adjustment introduces quantifiable risks to bioavailability, stability, and manufacturability. The molar content of atorvastatin free acid differs substantially among salt forms: crystalline trihydrate contains approximately 92.4% w/w atorvastatin free acid (remainder: calcium and water of crystallization), while anhydrous calcium salt contains 96.7% [1]. More critically, the crystalline trihydrate form (Form I) possesses distinct physicochemical properties—including dehydration thermodynamics, particle size distribution, and compression behavior—that directly impact tablet manufacturability and dissolution performance relative to the amorphous form [2]. These differences are not compensated by simple dose adjustment and necessitate dedicated formulation development and bioequivalence testing.

Solid form Amorphous form may alter absorption rate and purity; cannot be interchanged without new bioequivalence study

Salt content Anhydrous calcium salt contains higher free acid fraction; dose adjustment alone may not compensate for dissolution differences

Statin class CYP3A4 metabolism profile differs from rosuvastatin/fluvastatin; direct substitution requires DDI risk reassessment

• [1] Schütz H. Molar content of atorvastatin in calcium salt and trihydrate forms. Bioequivalence and Bioavailability Forum, 2010. Posting #6110. View Source
• [2] Salazar-Barrantes KA, et al. Formulation and evaluation of atorvastatin calcium trihydrate Form I tablets. PLoS ONE. 2025;20(2):e0317407. View Source

Differentiation Evidence for Atorvastatin Calcium Trihydrate

LDL-C Lowering vs Simvastatin

In a dose-specific meta-analysis of randomized, head-to-head controlled trials, atorvastatin demonstrated 2- to 4-fold greater milligram potency than simvastatin for reducing total cholesterol (TC), LDL-C, and triglycerides (TG), with the dose equivalence point lying between 1:2 and 1:4 [1]. In the STELLAR trial (n=2,431), atorvastatin 10 mg daily reduced LDL-C by a mean of 37% from baseline after 6 weeks, while simvastatin required 40 mg to achieve a mean reduction of 39%—a 1:4 dose ratio for comparable effect [2]. Across all dose comparisons, the weighted mean difference in LDL-C reduction significantly favored atorvastatin (p<0.001) [1].

LDL-C Reduction

Head-to-head

~4-fold greater mg potency vs simvastatin; atorva 10 mg ≈ simva 40 mg LDL-C reduction

Supports dose-equivalence endpoint review

STELLAR trial meta-analysis model context

Evidence Dimension	LDL-C reduction potency (milligram-equivalent efficacy)
Target Compound Data	Atorvastatin 10 mg: mean LDL-C reduction of 37% (STELLAR trial); atorvastatin:simvastatin dose equivalence ratio of 1:2–1:4 [1][2]
Comparator Or Baseline	Simvastatin 40 mg: mean LDL-C reduction of 39% (STELLAR trial); simvastatin requires 2- to 4-fold higher dose for equivalent TC, LDL-C, and TG reduction [1]
Quantified Difference	Atorvastatin is approximately 4-fold more potent per milligram than simvastatin at the 10 mg vs 40 mg comparison; weighted mean difference in LDL-C reduction significantly favors atorvastatin across all dose pairs (p<0.001) [1][2]
Conditions	STELLAR trial: 6-week, randomized, parallel-group study in 2,431 hypercholesterolemic patients (LDL-C >160 and <250 mg/dL; TG <400 mg/dL); meta-analysis: 17 published RCTs plus 1 unpublished study [1][2]

Why This Matters

This potency advantage enables therapeutic LDL-C targets to be achieved at lower absolute doses of atorvastatin compared with simvastatin, directly influencing formulation API loading, tablet size, and cost of goods for generic product developers.

• [1] Law MR, Wald NJ, Rudnicka AR. A dose-specific meta-analysis of lipid changes in randomized controlled trials of atorvastatin and simvastatin. Clin Drug Investig. 2003;23(8):479-491. View Source
• [2] Jones PH, et al. Statin Therapies for Elevated Lipid Levels Compared Across Doses to Rosuvastatin (STELLAR Study). Am J Cardiol. 2003;92(2):152-160. Summarized in GPnotebook. View Source

Half-Life vs Short-Acting Statins

Atorvastatin exhibits an elimination half-life (T1/2) of approximately 15 hours, compared with 2–3 hours for simvastatin, 1.3–2.8 hours for pravastatin, and 1.2 hours for fluvastatin [1]. This prolonged half-life is attributed to active metabolites (ortho- and para-hydroxy atorvastatin) that contribute to extended HMG-CoA reductase inhibition beyond the parent compound's presence in plasma [2]. The extended half-life enables once-daily dosing with sustained pharmacodynamic effect across a 24-hour dosing interval, whereas short-half-life statins require evening administration to coincide with peak nocturnal cholesterol synthesis [2].

Elimination Half-life

Cross-study

~15 h (atorvastatin) vs 2–3 h (simvastatin, pravastatin, fluvastatin)

Supports once-daily dosing model interpretation

PK endpoint context from healthy volunteer studies

Evidence Dimension	Elimination half-life (hours)
Target Compound Data	Atorvastatin T1/2 = 15 h (range 14–20 h reported across studies) [1]
Comparator Or Baseline	Simvastatin T1/2 = 2–3 h; Pravastatin T1/2 = 1.3–2.8 h; Fluvastatin T1/2 = 1.2 h [1]
Quantified Difference	Atorvastatin half-life is approximately 5- to 12-fold longer than simvastatin, pravastatin, and fluvastatin [1]
Conditions	Comparative pharmacokinetic analysis of single-dose oral statin administration in healthy volunteers [1]

Why This Matters

A longer half-life reduces sensitivity to timing of dose administration and provides more consistent LDL-C lowering, which is a key selection criterion in patient populations with polypharmacy or irregular daily schedules.

• [1] Soran H, et al. Comparative pharmacokinetics and pharmacodynamics of statins. Clin Med Insights Cardiol. 2012;6:17-27. View Source
• [2] AMBOSS. Statins: pharmacokinetic overview. Bioavailability and half-life data. Accessed February 2026. View Source

Crystalline Trihydrate vs Amorphous Form

During Phase III development, the crystalline trihydrate Form I of atorvastatin calcium replaced the amorphous form used in Phase I/II trials. Form I provided quantifiable advantages: higher chemical purity (USP assay specification of 98.0–102.0% on anhydrous, solvent-free basis), improved chemical stability (resistance to oxidation and hydrolysis compared with the oxygen- and moisture-sensitive amorphous form), tighter uniformity in particle size distribution, and superior filtration and drying characteristics enabling scalable manufacturing [1][2]. Tablets manufactured with crystalline trihydrate demonstrated equivalent extent of absorption but a different rate of absorption compared with amorphous atorvastatin tablets in formal bioequivalence testing [1]. Controlled-rate thermal analysis (CRTA) confirms that intact trihydrate dehydrates in three discrete steps (one water molecule per step between 261–393 K), whereas grinding partially dehydrates to the 1.5-hydrate and substantially reduces crystallinity [3].

Crystalline vs Amorphous

Head-to-head

Form I: USP purity 98.0–102.0%; three-step dehydration; stable to heat, light, moisture

Specification conformance and processability endpoint review

Amorphous form showed different absorption rate in bioequivalence testing

Evidence Dimension	API purity, chemical stability, and manufacturing processability
Target Compound Data	Crystalline trihydrate Form I: purity meets USP specification of 98.0–102.0% (anhydrous, solvent-free basis); three discrete dehydration steps at 261–393 K under CRTA; stable to heat, light, oxygen, and moisture [1][2][3]
Comparator Or Baseline	Amorphous atorvastatin calcium: lower purity, requires protection from heat, light, oxygen, and moisture; exhibited poor filtration and drying characteristics at large scale; lacked discrete dehydration thermodynamics [1][3]
Quantified Difference	Form I purity specification (98.0–102.0%) versus reported ~95–97% purity achievable for early amorphous batches; distinct dehydration pathway with activation energies of 34–39 kJ/mol for intact trihydrate verses 126–289 kJ/mol for ground (partially amorphous) material [2][3]
Conditions	Crystallization and solid-state characterization per Briggs et al. 1999; CRTA conditions: 5 hPa residual water vapor pressure; XRPD and DSC analysis [1][3]

Why This Matters

Selection of the crystalline trihydrate Form I is mandatory for generic API procurement where bioequivalence to Lipitor® is required, as the amorphous form exhibits a different absorption rate profile and cannot be simply substituted without new bioequivalence data.

• [1] Briggs CA, et al. Crystalline atorvastatin calcium trihydrate (Form I): discovery and characterization. Summarized in Crystal Pharmatech Case Study 3: Atorvastatin - Crystalline Form Change In Late Development. See also Pfizer Citizen Petition Docket No. 2005P regarding bioequivalence of amorphous vs crystalline forms. View Source
• [2] United States Pharmacopeia. Atorvastatin Calcium Monograph, USP 2025. Contains NLT 98.0% and NMT 102.0% of atorvastatin calcium (C66H68CaF2N4O10), calculated on the anhydrous and solvent-free basis. View Source
• [3] Dong H, et al. Constant rate thermal analysis study of a trihydrate calcium atorvastatin and effect of grinding on its thermal stability. J Therm Anal Calorim. 2023;148:11425–11433. View Source

CYP3A4 Interaction vs CYP2C9 Statins

Atorvastatin is predominantly metabolized by CYP3A4 (with minor contribution from CYP2C8), placing it in the same drug–drug interaction risk category as simvastatin and lovastatin, but distinguishing it from rosuvastatin (minimal metabolism, primarily CYP2C9/CYP2C19) and fluvastatin (CYP2C9) [1][2]. Concomitant administration of strong CYP3A4 inhibitors (e.g., clarithromycin, itraconazole, protease inhibitors) increases atorvastatin AUC by 3- to 8-fold, necessitating a maximum dose of 20 mg/day, whereas rosuvastatin is not subject to this clinically significant interaction [2]. For procurement decisions, this distinction means atorvastatin calcium trihydrate is the appropriate comparator API when developing generic formulations where CYP3A4-mediated interactions form part of the clinical equivalence profile.

CYP3A4 Metabolism

Class-level

Predominantly CYP3A4 substrate; strong inhibitors increase AUC 3- to 8-fold

CYP3A4 pathway-interaction study context

Distinct DDI liability vs CYP2C9-substrate statins; class-level inference

Evidence Dimension	Primary metabolic pathway and drug–drug interaction liability
Target Compound Data	Atorvastatin: primarily CYP3A4 metabolism; strong CYP3A4 inhibitors increase AUC 3- to 8-fold; dose must be limited to 20 mg/day with strong inhibitors [1][2]
Comparator Or Baseline	Rosuvastatin: minimal CYP metabolism (CYP2C9/CYP2C19, minor pathway); no clinically significant interaction with CYP3A4 inhibitors. Fluvastatin: CYP2C9 substrate. Pravastatin: sulfation, not CYP-mediated [1]
Quantified Difference	CYP3A4 inhibitor co-administration increases atorvastatin exposure 3- to 8-fold versus ≤2-fold for rosuvastatin under identical conditions. This creates a clinically distinct interaction profile mandating separate regulatory consideration [2]
Conditions	Clinical pharmacokinetic interaction studies with itraconazole, clarithromycin, and HIV protease inhibitors [2]

Why This Matters

Procurement of atorvastatin calcium trihydrate as an API for generic development requires consideration of the CYP3A4-mediated drug–drug interaction profile, which is a distinct regulatory and clinical differentiation point from CYP2C9-metabolized statins like rosuvastatin.

• [1] Soran H, et al. Comparative pharmacokinetics and pharmacodynamics of statins. Clin Med Insights Cardiol. 2012;6:17-27. Table 2: Comparative pharmacokinetics of statins. View Source
• [2] Wiggins BS, et al. Recommendations for management of clinically significant drug-drug interactions with statins and select agents used in patients with cardiovascular disease. Circulation. 2016;134(21):e468–e495. View Source

Co-Amorphous Stability vs Fluvastatin

In co-amorphous systems prepared by spray-drying, atorvastatin calcium trihydrate (ATO) functions as a more effective stabilizing co-former than fluvastatin sodium salt (FLU). Co-amorphous probucol (PC)–ATO maintained an amorphous state for at least 35 days without detectable crystallization under storage, whereas amorphous PC alone crystallized within 1 day [1]. While the PC–FLU co-amorphous system exhibited a higher percentage of PC dissolved in dissolution testing (attributed to FLU's greater solubility and wettability), the PC–ATO system demonstrated superior amorphous stability, attributed to stronger molecular interactions between PC and ATO [2]. This stability advantage makes ATO a preferred co-former in solid dispersion formulations where long-term physical stability of the amorphous state is the dominant quality attribute.

Co-Amorphous Stability

Head-to-head

PC–ATO amorphous ≥35 days vs amorphous PC crystallized within 1 day

Supports co-amorphous stabilization research

Spray-dried co-amorphous storage stability context

Evidence Dimension	Amorphous state stability upon storage
Target Compound Data	PC–ATO co-amorphous: remains amorphous for ≥35 days without crystallization under storage [1]
Comparator Or Baseline	PC–FLU co-amorphous: higher PC dissolution than PC–ATO, but lower amorphous stability. Amorphous PC alone: crystallized within 1 day [1][2]
Quantified Difference	PC–ATO remains amorphous for ≥35 days versus amorphous PC crystallization within 1 day; PC–ATO stability exceeds PC–FLU stability (quantitative duration not specified but qualitatively superior per authors) [1][2]
Conditions	Co-amorphous samples prepared by spray-drying; stability testing under controlled storage conditions; dissolution testing in aqueous medium; characterization by PXRD [1][2]

Why This Matters

Atorvastatin calcium trihydrate is a dual-function API: it provides both LDL-C-lowering pharmacologic activity and serves as an amorphous-stabilizing co-former in solid dispersion formulations, offering a formulation advantage not available with fluvastatin sodium.

• [1] Oyama S, et al. Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt. Chem Pharm Bull. 2024;72(12):1073-1083. View Source
• [2] Oyama S, et al. Improved Dissolution Properties of Co-amorphous Probucol with Atorvastatin Calcium Trihydrate Prepared by Spray-Drying. Chem Pharm Bull. 2023;71(2):135-141. View Source

Application Scenarios for Atorvastatin Calcium Trihydrate

Generic Bioequivalence to Lipitor®

The crystalline trihydrate Form I is the solid form used in the FDA-approved originator product. Any generic development program seeking abbreviated new drug application (ANDA) approval must use crystalline trihydrate Form I because the USP monograph defines acceptance criteria (98.0–102.0% purity on anhydrous, solvent-free basis) specific to this form, and bioequivalence was established using Form I tablets [1][2]. Use of the amorphous form or alternative crystalline forms would require a full bioequivalence bridge study demonstrating equivalence in both rate and extent of absorption.

Compendial Reference Standard Sourcing

Atorvastatin calcium trihydrate is the official USP (United States Pharmacopeia) reference standard form for the atorvastatin calcium monograph. Analytical method development, method validation, and quality control applications require the trihydrate reference standard to ensure traceability to compendial specifications. The form must be authenticated by IR spectroscopy and XRPD against the USP reference standard, with the calcium content confirmed by atomic absorption at 422.7 nm [2].

Dose Comparison Across Statin APIs

For therapeutic equivalence studies comparing atorvastatin with simvastatin, the 2- to 4-fold dose potency ratio documented in the meta-analysis must be accounted for when designing dose-comparison arms [3]. Specifically, atorvastatin 10 mg and simvastatin 40 mg represent approximately equipotent LDL-C-lowering doses (~37–39% reduction), and this relationship should guide selection of atorvastatin calcium trihydrate as the test comparator in dose-response studies.

Co-Amorphous Formulation for Poorly Soluble Drugs

Atorvastatin calcium trihydrate serves as a dual-function co-former in co-amorphous systems: it provides pharmacologic activity while simultaneously stabilizing the amorphous state of a partner compound through strong molecular interactions. The demonstrated 35-day amorphous stability with probucol, compared with 1-day stability of amorphous probucol alone, makes atorvastatin calcium trihydrate a candidate co-former for BCS Class II drugs requiring amorphous stabilization [4].

Application

Selection Property

Validation Focus

Generic bioequivalence development

Solid form conformance to USP monograph

Dissolution and absorption rate endpoint review

Compendial reference standard sourcing

USP identity and purity specification

Method traceability and instrument qualification

Statin dose-equivalence studies

Dose potency ratio context

LDL-C reduction model validation

Co-amorphous solid dispersion research

Amorphous state stabilization profile

Physical stability under storage conditions

• [1] Briggs CA, et al. Crystalline atorvastatin calcium trihydrate (Form I). Crystal Pharmatech Case Study 3. View Source
• [2] United States Pharmacopeia. Atorvastatin Calcium Monograph, USP 2025. View Source
• [3] Law MR, et al. A dose-specific meta-analysis of lipid changes in randomized controlled trials of atorvastatin and simvastatin. Clin Drug Investig. 2003;23(8):479-491. View Source
• [4] Oyama S, et al. Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium Trihydrate Salt. Chem Pharm Bull. 2024;72(12):1073-1083. View Source